2-hydroxy-3-methoxybenzaldehyde (3-nitro-2-pyridinyl)hydrazone
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Overview
Description
2-hydroxy-3-methoxybenzaldehyde (3-nitro-2-pyridinyl)hydrazone, also known as Fe(III)-selective chelator, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to possess various properties that make it an ideal candidate for use in a range of research applications.
Mechanism of Action
The mechanism of action of 2-hydroxy-3-methoxybenzaldehyde (3-nitro-2-pyridinyl)hydrazone involves the formation of a complex with this compound(III) ions. This complex formation occurs through the coordination of the hydrazone group with the this compound(III) ion. The resulting complex is then extracted from the sample using a suitable solvent.
Biochemical and Physiological Effects:
There are currently no known biochemical or physiological effects associated with this compound.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-hydroxy-3-methoxybenzaldehyde (3-nitro-2-pyridinyl)hydrazone in lab experiments is its high selectivity for this compound(III) ions. This makes it an ideal candidate for use in a range of analytical applications. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain applications.
Future Directions
There are several future directions for research on 2-hydroxy-3-methoxybenzaldehyde (3-nitro-2-pyridinyl)hydrazone. One possible direction is the development of new synthetic methods that can improve the solubility of this compound in water. Another possible direction is the investigation of the potential applications of this compound in biological systems, such as its ability to selectively extract this compound(III) ions from biological samples. Additionally, the development of new this compound(III)-selective chelators based on the structure of this compound could also be a promising area of research.
Synthesis Methods
The synthesis of 2-hydroxy-3-methoxybenzaldehyde (3-nitro-2-pyridinyl)hydrazone involves the reaction of 2-hydroxy-3-methoxybenzaldehyde with 3-nitro-2-pyridinecarboxaldehyde in the presence of hydrazine hydrate. The reaction takes place under reflux conditions and yields a yellow crystalline product.
Scientific Research Applications
2-hydroxy-3-methoxybenzaldehyde (3-nitro-2-pyridinyl)hydrazone has been extensively studied for its potential applications in scientific research. One of the most common applications of this compound is in the field of analytical chemistry, where it is used as a this compound(III)-selective chelator. This compound has been shown to have a high affinity for this compound(III) ions and is therefore used to selectively extract this compound(III) ions from a range of samples.
properties
IUPAC Name |
2-methoxy-6-[(Z)-[(3-nitropyridin-2-yl)hydrazinylidene]methyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O4/c1-21-11-6-2-4-9(12(11)18)8-15-16-13-10(17(19)20)5-3-7-14-13/h2-8,18H,1H3,(H,14,16)/b15-8- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJJXNLFZCBPLBN-NVNXTCNLSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)C=NNC2=C(C=CC=N2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1O)/C=N\NC2=C(C=CC=N2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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